Cas no 54491-43-9 (1H-Indole, 3-(phenylthio)-)

1H-Indole, 3-(phenylthio)- structure
1H-Indole, 3-(phenylthio)- structure
Product Name:1H-Indole, 3-(phenylthio)-
CAS No:54491-43-9
MF:C14H11NS
MW:225.308841943741
CID:354451
PubChem ID:852489
Update Time:2025-04-19

1H-Indole, 3-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 3-(phenylthio)-
    • 3-(phenylthio)-1H-Indole
    • 3-phenylsulfanyl-1H-indole
    • DTXSID10357370
    • VHEGBLPHXSCODD-UHFFFAOYSA-N
    • 3-phenylthioindole
    • AQ-776/42801706
    • 54491-43-9
    • SCHEMBL4068600
    • FT-0730199
    • CHEMBL222228
    • 1H-indol-3-yl phenyl sulfide
    • 3-(phenylthio)indole
    • DA-21026
    • G70786
    • 3-(PHENYLSULFANYL)-1H-INDOLE
    • Inchi: 1S/C14H11NS/c1-2-6-11(7-3-1)16-14-10-15-13-9-5-4-8-12(13)14/h1-10,15H
    • InChI Key: VHEGBLPHXSCODD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1=CNC2C=CC=CC=21

Computed Properties

  • Exact Mass: 225.06133
  • Monoisotopic Mass: 225.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 15.79
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